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CAS No.: 24056-34-6

Cat. No.: B1315150
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Abstract
This technical guide provides a comprehensive overview of 4-
hydroxycyclohexanecarbonitrile, a versatile bifunctional molecule with significant potential in

synthetic and medicinal chemistry. The guide delves into the compound's core characteristics,

including its IUPAC name, CAS number, and critical stereochemical considerations. Detailed

methodologies for its synthesis, with a focus on stereoselective approaches to the cis and trans

isomers, are presented. Furthermore, this document explores the spectroscopic properties for

isomer differentiation, its reactivity, and its emerging applications as a valuable building block in

the development of novel therapeutics.

Introduction: A Molecule of Versatility
4-Hydroxycyclohexanecarbonitrile, a molecule possessing both a hydroxyl and a nitrile

functional group, represents a valuable scaffold for organic synthesis. Its cyclic structure
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provides a rigid framework, while the two functional groups offer orthogonal reactivity, making it

an attractive starting material for the synthesis of more complex molecules, particularly in the

realm of drug discovery. The presence of stereoisomers, namely cis and trans forms, adds

another layer of complexity and opportunity, as the biological activity of derivative compounds

can be highly dependent on their three-dimensional structure.

Core Identification:

IUPAC Name 4-hydroxycyclohexane-1-carbonitrile[1]

CAS Number 24056-34-6[1]

Molecular Formula C₇H₁₁NO[1]

Molecular Weight 125.17 g/mol [1]

Synonyms
4-cyanocyclohexanol, 4-hydroxycyclohexane-

carbonitrile[1]

The cyclohexane ring in 4-hydroxycyclohexanecarbonitrile exists predominantly in a chair

conformation. The relative orientation of the hydroxyl and nitrile groups gives rise to two

diastereomers: cis and trans. In the trans isomer, both substituents can occupy equatorial

positions, leading to a more stable conformation. In the cis isomer, one substituent is axial

while the other is equatorial. This seemingly subtle difference has profound implications for the

molecule's physical, chemical, and biological properties.

Synthesis and Stereocontrol: Accessing the
Isomers
The most common synthetic route to 4-hydroxycyclohexanecarbonitrile is the reduction of 4-

oxocyclohexanecarbonitrile. The choice of reducing agent and reaction conditions is paramount

in controlling the stereochemical outcome of this transformation.

General Synthesis via Reduction
A non-stereoselective synthesis can be readily achieved using common reducing agents like

sodium borohydride.
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Experimental Protocol: Non-Stereoselective Reduction of 4-Oxocyclohexanecarbonitrile

Materials: 4-Oxocyclohexanecarbonitrile, Methanol, Sodium Borohydride, Ethyl Acetate,

Saturated Aqueous Ammonium Chloride, Anhydrous Sodium Sulfate.

Procedure:

Dissolve 4-oxocyclohexanecarbonitrile in methanol in a round-bottom flask.

Cool the solution in an ice bath.

Slowly add sodium borohydride portion-wise while maintaining the temperature at 0-5 °C.

After the addition is complete, remove the ice bath and stir the reaction mixture at room

temperature for 1-2 hours.

Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

Extract the product with ethyl acetate.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to yield 4-hydroxycyclohexanecarbonitrile as a mixture of cis

and trans isomers.

Stereoselective Synthesis: A Tale of Two Faces
Achieving a high diastereomeric excess of either the cis or trans isomer requires careful

selection of the hydride source, as its steric bulk will dictate the facial selectivity of the attack on

the carbonyl group.

Synthesis of trans-4-Hydroxycyclohexanecarbonitrile (Axial Attack): The

thermodynamically more stable trans isomer is typically favored when using less sterically

hindered reducing agents. The hydride attacks the carbonyl from the axial face, leading to

the formation of the equatorial alcohol. Sodium borohydride, while not highly selective, often

provides a majority of the trans product.

Synthesis of cis-4-Hydroxycyclohexanecarbonitrile (Equatorial Attack): To favor the

formation of the cis isomer (axial alcohol), a more sterically demanding reducing agent is
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required. These bulky reagents preferentially attack the carbonyl from the less hindered

equatorial face. L-Selectride® (lithium tri-sec-butylborohydride) is a prime example of a

reagent used to achieve this outcome.[2]

Click to download full resolution via product page

Spectroscopic Characterization: Differentiating the
Diastereomers
Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for distinguishing

between the cis and trans isomers of 4-hydroxycyclohexanecarbonitrile. The key lies in the

chemical shift and coupling constants of the protons on C1 and C4.

¹H NMR Spectroscopy:

trans Isomer: In the more stable chair conformation, both the proton at C1 (methine proton

adjacent to the hydroxyl group) and the proton at C4 (methine proton adjacent to the nitrile

group) are in axial positions. This leads to large axial-axial couplings (J ≈ 10-13 Hz) with the

adjacent axial protons, resulting in a signal that is a triplet of triplets or a multiplet with a large

width. The chemical shift of the C1 proton is typically found at a lower ppm value (more

shielded) compared to the cis isomer.

cis Isomer: In the cis isomer, one of the C1 or C4 protons is axial, and the other is equatorial.

The equatorial proton will exhibit smaller axial-equatorial and equatorial-equatorial couplings

(J ≈ 2-5 Hz), leading to a broader, less resolved multiplet. The chemical shift of the equatorial

proton is generally at a higher ppm value (more deshielded) than its axial counterpart in the

trans isomer. A similar principle applies to the proton on the carbon bearing the nitrile group.

[3]

¹³C NMR Spectroscopy:

The carbon chemical shifts are also sensitive to the stereochemistry. The carbon bearing an

axial substituent will be shielded (lower ppm value) compared to when it bears an equatorial
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substituent, a phenomenon known as the gamma-gauche effect. Therefore, the C1 and C4

signals in the ¹³C NMR spectrum can further aid in the assignment of the isomers.[3]

Infrared (IR) Spectroscopy:

Both isomers will show characteristic absorptions for the hydroxyl group (a broad peak around

3300-3500 cm⁻¹) and the nitrile group (a sharp peak around 2240 cm⁻¹). While subtle

differences in the fingerprint region may exist, IR spectroscopy is generally less definitive than

NMR for distinguishing between these diastereomers.

Mass Spectrometry (MS):

The mass spectra of the cis and trans isomers are expected to be very similar, showing a

molecular ion peak and common fragmentation patterns. Therefore, mass spectrometry alone

is not a suitable technique for isomer differentiation.

Reactivity and Chemical Transformations
The bifunctional nature of 4-hydroxycyclohexanecarbonitrile allows for a wide range of

chemical transformations.

Reactions of the Hydroxyl Group: The hydroxyl group can undergo oxidation to the

corresponding ketone, etherification, esterification, and displacement reactions after

conversion to a better leaving group (e.g., a tosylate or mesylate).

Reactions of the Nitrile Group: The nitrile group can be hydrolyzed to a carboxylic acid or an

amide, reduced to a primary amine, or reacted with organometallic reagents to form ketones.

Click to download full resolution via product page

Applications in Drug Discovery and Development
The 4-hydroxycyclohexanecarbonitrile scaffold is an emerging building block in medicinal

chemistry. Its rigid cyclic nature can help in positioning functional groups in a well-defined

spatial orientation, which is crucial for molecular recognition by biological targets.
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While direct incorporation into marketed drugs is not yet widespread, its derivatives are of

significant interest. For instance, the corresponding amine, 4-(aminomethyl)cyclohexanol,

derived from the reduction of the nitrile group, is a valuable pharmacophore. Furthermore, the

structural motif is being explored in the synthesis of inhibitors for various therapeutic targets.

Janus Kinase (JAK) Inhibitors: The JAK-STAT signaling pathway is implicated in various

autoimmune diseases. Small molecule inhibitors of JAKs are a major focus of drug discovery.

[4][5] The cyclohexyl core of 4-hydroxycyclohexanecarbonitrile can serve as a scaffold to

present pharmacophoric elements that interact with the ATP-binding site of these kinases.[6][7]

[8]

Antiviral Agents: The development of novel antiviral therapies is a constant need. The synthesis

of nucleoside and non-nucleoside inhibitors often involves carbocyclic scaffolds. The functional

handles on 4-hydroxycyclohexanecarbonitrile make it a potential starting material for the

synthesis of such compounds.[9][10][11]

Safety, Handling, and Storage
Hazard Identification:

4-Hydroxycyclohexanecarbonitrile is classified as harmful.

GHS Hazard Statements:

Harmful if swallowed.

Harmful in contact with skin.

Causes skin irritation.

Causes serious eye irritation.

Harmful if inhaled.

May cause respiratory irritation.[1]

Handling:
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Use in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid inhalation of vapor or mist.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Conclusion
4-Hydroxycyclohexanecarbonitrile is a molecule with significant untapped potential. Its

straightforward synthesis, coupled with the ability to control its stereochemistry, makes it a

valuable tool for synthetic and medicinal chemists. The distinct spectroscopic signatures of its

cis and trans isomers allow for unambiguous characterization, a critical aspect in the

development of stereochemically pure compounds. As the demand for novel, three-

dimensionally complex scaffolds in drug discovery continues to grow, the utility of 4-
hydroxycyclohexanecarbonitrile as a versatile building block is poised to expand, paving the

way for the development of new and improved therapeutics.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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